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Compound of Interest

Compound Name:
2,2-Dimethyl-3-

phenylpropanenitrile

Cat. No.: B3025624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of 2,2-Dimethyl-3-phenylpropanenitrile (CAS No: 35863-45-7). The information herein is

intended to supplement, not replace, standard laboratory safety procedures and institutional

guidelines.

Chemical and Physical Properties
2,2-Dimethyl-3-phenylpropanenitrile is a solid compound with the molecular formula

C₁₁H₁₃N.[1] A summary of its key physical and chemical properties is provided in the table

below.

Property Value Reference

CAS Number 35863-45-7 --INVALID-LINK--

Molecular Formula C₁₁H₁₃N [1]

Molecular Weight 159.23 g/mol [1]

Physical Form Solid [1]
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Specific quantitative toxicological data, such as LD50 or LC50 values for 2,2-Dimethyl-3-
phenylpropanenitrile, are not readily available in the searched literature. However, a safety

data sheet for the closely related compound 2,2-dimethyl-propanenitrile (Trimethylacetonitrile)

indicates that it falls under Category 3 for acute oral, dermal, and vapor toxicity.[2] The GHS

classification for 2,2-Dimethyl-3-phenylpropanenitrile indicates it is an eye irritant.[1]

Note: Due to the lack of specific toxicological data for 2,2-Dimethyl-3-phenylpropanenitrile, it

is recommended to handle this compound with a high degree of caution, assuming it may have

significant toxicity. The toxicological information for structurally similar compounds should be

considered for a conservative approach to safety.

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard information for 2,2-Dimethyl-3-phenylpropanenitrile:

Hazard Class Hazard Statement Pictogram Signal Word

Eye Irritation
H319: Causes serious

eye irritation
alt text Warning

Data derived from supplier safety information.

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 2,2-Dimethyl-3-phenylpropanenitrile
to determine the appropriate level of PPE. The following are minimum recommendations:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. Inspect gloves for

any signs of degradation or puncture before use.

Body Protection: A laboratory coat or chemical-resistant apron must be worn.
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Respiratory Protection: If handling the solid in a way that may generate dust, or if working

with solutions outside of a fume hood, a NIOSH-approved respirator with an appropriate

cartridge for organic vapors and particulates should be used.

Handling and Storage
Ventilation: All handling of 2,2-Dimethyl-3-phenylpropanenitrile should be performed in a

well-ventilated laboratory, preferably within a certified chemical fume hood.

Avoiding Ingestion and Inhalation: Do not eat, drink, or smoke in areas where this chemical

is handled. Avoid breathing dust or vapors.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Spill and Disposal Procedures
Small Spills: For small spills of the solid, carefully sweep up the material, avoiding dust

generation, and place it into a labeled, sealed container for chemical waste. The spill area

should then be decontaminated with an appropriate solvent and washed thoroughly.

Large Spills: In the event of a large spill, evacuate the area immediately and alert emergency

personnel. Only trained personnel equipped with appropriate PPE should attempt to clean up

the spill.

Disposal: Dispose of waste in accordance with all local, state, and federal regulations. Do

not dispose of down the drain or in regular trash.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and shoes. Immediately wash the affected

area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation

develops or persists.
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Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with

water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.

Visualizations
Laboratory Safety Workflow
The following diagram illustrates a general workflow for safely handling chemical compounds in

a laboratory setting.
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General Laboratory Safety Workflow

Risk Assessment

Select & Don PPE

Prepare Work Area
(e.g., Fume Hood)

Handle Chemical

Decontaminate & Clean

Proper Waste Disposal

Remove & Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: General workflow for safe laboratory practices.
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Key Safety and Handling Logic for 2,2-Dimethyl-3-
phenylpropanenitrile
This diagram outlines the logical steps and considerations for the safe handling of 2,2-
Dimethyl-3-phenylpropanenitrile.
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Handling Protocol for 2,2-Dimethyl-3-phenylpropanenitrile

Start Handling Procedure

Review SDS & Conduct
Risk Assessment

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a
Chemical Fume Hood

Handle with Care
Avoid Dust Generation

Store in Tightly Sealed
Container in a Cool, Dry Place

Spill Occurs

Dispose of Waste
According to Regulations

No

Follow Spill
Cleanup Protocol

Yes

End of Procedure
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Caption: Key safety and handling decision points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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